Cas no 122970-31-4 (Adenosine,2',3'-dideoxy-2-ethyl- (9CI))
122970-31-4 structure
Product Name:Adenosine,2',3'-dideoxy-2-ethyl- (9CI)
CAS No:122970-31-4
MF:C12H17N5O2
MW:263.295681715012
CID:200458
PubChem ID:452094
Update Time:2025-04-19
Adenosine,2',3'-dideoxy-2-ethyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Adenosine,2',3'-dideoxy-2-ethyl- (9CI)
- [(2S,5R)-5-(6-amino-2-ethylpurin-9-yl)oxolan-2-yl]methanol
- 2',3'-Dideoxy-2-ethyladenosine
- Adenosine, 2',3'-dideoxy-2-ethyl-
- [(2S,5R)-5-(6-amino-2-ethyl-purin-9-yl)tetrahydrofuran-2-yl]methanol
- DTXSID70153815
- 122970-31-4
- SCHEMBL9810657
- ((2S,5R)-5-(6-Amino-2-ethyl-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
- 2-Et-ddA
- [(2S,5R)-5-(6-amino-2-ethyl-9H-purin-9-yl)oxolan-2-yl]methanol
-
- Inchi: 1S/C12H17N5O2/c1-2-8-15-11(13)10-12(16-8)17(6-14-10)9-4-3-7(5-18)19-9/h6-7,9,18H,2-5H2,1H3,(H2,13,15,16)/t7-,9+/m0/s1
- InChI Key: OZAGYDCENWIMHB-IONNQARKSA-N
- SMILES: O1[C@H](CO)CC[C@@H]1N1C=NC2C(N)=NC(CC)=NC1=2
Computed Properties
- Exact Mass: 263.13841
- Monoisotopic Mass: 263.138
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 99.1Ų
Experimental Properties
- Density: 1.59
- Boiling Point: 417.2°Cat760mmHg
- Flash Point: 206.1°C
- Refractive Index: 1.751
- PSA: 99.08
Adenosine,2',3'-dideoxy-2-ethyl- (9CI) Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
122970-31-4 (Adenosine,2',3'-dideoxy-2-ethyl- (9CI)) Related Products
- 4097-22-7(2',3'-Dideoxyadenosine)
- 157049-41-7(Adenosine, 2'-deoxy-)
- 61246-68-2(2-Furanmethanol, 5-(6-amino-9H-purin-9-yl)tetrahydro-, (2R,5S)-)
- 16526-56-0(C2-Methyladenosine)
- 110952-90-4(Adenosine, 2'-deoxy-2-methyl-)
- 96893-70-8(D-erythro-Pentitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-2-deoxy-, (1R)-)
- 122970-25-6(Adenosine,2-cyano-2',3'-dideoxy- (9CI))
- 132638-51-8(Adenosine, 2-propyl-)
- 132638-54-1(Adenosine, 2'-deoxy-8-ethyl-)
- 132638-52-9(Adenosine, 2-(2-methylpropyl)-)
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